Cas no 51987-73-6 (N-Boc-L-phenylalanine methyl ester)

N-Boc-L-phenylalanine methyl ester structure

51987-73-6 structure

Product Name:N-Boc-L-phenylalanine methyl ester

CAS No:51987-73-6

MF:C₁₅H₂₁NO₄

MW:279.33154463768

MDL:MFCD00076977

CID:56138

PubChem ID:253660284

Update Time:2025-04-18

N-Boc-L-phenylalanine methyl ester Chemical and Physical Properties

Names and Identifiers

- Boc-L-phenylalanine methyl ester
- Boc-Phe-OMe
- (S)-2-tert-Butoxycarbonylamino-3-phenyl-propionic acid methyl ester
- N-(tert-Butoxycarbonyl)-L-phenylalanine Methyl Ester
- BOC-L-PHE-OME
- N-Boc-L-phenylalanine methyl ester
- L-Boc-Phenyl-alanine methyl ester
- methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoate
- MDL： MFCD00076977
- Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(18)16-12(13(17)19-4)10-11-8-6-5-7-9-11/h5-9,12H,10H2,1-4H3,(H,16,18)/t12-/m0/s1
- InChI Key： SDSWSVBXRBXPRL-LBPRGKRZSA-N
- SMILES： O(C(N[C@H](C(=O)OC)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 279.14700
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Melting Point: 37.0 to 41.0 deg-C
Boiling Point: 403.7℃ at 760 mmHg
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
PSA: 64.63000
LogP: 2.68630
Optical Activity: [α]22/D −4.0°, c = 2 in methanol
Solubility: Not available

N-Boc-L-phenylalanine methyl ester Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36-41
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R20/21/22
Storage Condition：Room temperature

N-Boc-L-phenylalanine methyl ester Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Boc-L-phenylalanine methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B136644-100g	N-Boc-L-phenylalanine methyl ester	51987-73-6	98%	100g	¥638.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B136644-1g	N-Boc-L-phenylalanine methyl ester	51987-73-6	98%	1g	¥29.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B136644-25g	N-Boc-L-phenylalanine methyl ester	51987-73-6	98%	25g	¥168.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B136644-5g	N-Boc-L-phenylalanine methyl ester	51987-73-6	98%	5g	¥50.90	2023-09-04
Chemenu	CM119487-100g	N-Boc-L-phenylalanine Methyl Ester	51987-73-6	95%	100g	$153	2021-06-09
Fluorochem	041105-1g	L-Boc-phenyl-alanine methyl ester	51987-73-6	98%	1g	￡10.00	2022-03-01
Fluorochem	041105-5g	L-Boc-phenyl-alanine methyl ester	51987-73-6	98%	5g	￡11.00	2022-03-01
Fluorochem	041105-10g	L-Boc-phenyl-alanine methyl ester	51987-73-6	98%	10g	￡17.00	2022-03-01
Fluorochem	041105-25g	L-Boc-phenyl-alanine methyl ester	51987-73-6	98%	25g	￡34.00	2022-03-01
Fluorochem	041105-100g	L-Boc-phenyl-alanine methyl ester	51987-73-6	98%	100g	￡99.00	2022-03-01

N-Boc-L-phenylalanine methyl ester Production Method

N-Boc-L-phenylalanine methyl ester Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:51987-73-6)N-Boc-L-phenylalanine methyl ester

Order Number:A13502

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):338.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:51987-73-6)BOC-L- phenylalanine methyl ester

Order Number:sfd14341

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com